Ticagrelor Sulfone
Ticagrelor Sulfone
Brand Name:
Vulcanchem
CAS No.:
274693-39-9
VCID:
VC0031742
InChI:
InChI=1S/C23H28F2N6O6S/c1-2-7-38(35,36)23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(37-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
SMILES:
CCCS(=O)(=O)C1=NC(=C2C(=N1)N(N=N2)C3CC(C(C3O)O)OCCO)NC4CC4C5=CC(=C(C=C5)F)F
Molecular Formula:
C23H28F2N6O6S
Molecular Weight:
554.57
Ticagrelor Sulfone
CAS No.: 274693-39-9
Reference Standards
VCID: VC0031742
Molecular Formula: C23H28F2N6O6S
Molecular Weight: 554.57
| CAS No. | 274693-39-9 |
|---|---|
| Product Name | Ticagrelor Sulfone |
| Molecular Formula | C23H28F2N6O6S |
| Molecular Weight | 554.57 |
| IUPAC Name | (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfonyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
| Standard InChI | InChI=1S/C23H28F2N6O6S/c1-2-7-38(35,36)23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(37-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1 |
| Standard InChIKey | LRDWQLSHMNMZAJ-FNOIDJSQSA-N |
| SMILES | CCCS(=O)(=O)C1=NC(=C2C(=N1)N(N=N2)C3CC(C(C3O)O)OCCO)NC4CC4C5=CC(=C(C=C5)F)F |
| Synonyms | Ticagrelor Impurity M; (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylsulfonyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
| PubChem Compound | 78358175 |
| Last Modified | Nov 11 2021 |
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